Cas no 936841-69-9 (4-(trifluoromethyl)pyridine-2-carbonitrile)

4-(trifluoromethyl)pyridine-2-carbonitrile structure

936841-69-9 structure

Product Name:4-(trifluoromethyl)pyridine-2-carbonitrile

CAS No:936841-69-9

Molecular Formula:C₇H₃F₃N₂

Molecular Weight:172.107331514359

MDL:MFCD09038236

CID:69582

4-(trifluoromethyl)pyridine-2-carbonitrile Properties

Names and Identifiers

- 4-(Trifluoromethyl)picolinonitrile
- 4-(Trifluoromethyl)pyridine-2-carbonitrile
- 2-CYANO-4-(TRIFLUOROMETHYL)PYRIDINE
- 4-(Trifluoromethyl)-2-pyridinecarbonitrile
- 4-TRIFLUOROMETHYL-PYRIDINE-2-CARBONITRILE
- 4-trifluoromethyl-2-pyridinecarbonitrile
- trifluoromethylpyridinecarbonitrile
- 2-Cyano-4-trifluoromethylpyridine
- CNUSUSDRUJDLFU-UHFFFAOYSA-N
- FCH922931
- SBB088573
- PC7722
- VP12198
- AB49537
- 4-trifluoromet
- 4-(Trifluoromethyl)-2-pyridinecarbonitrile (ACI)
- +Expand
- MDL： MFCD09038236
- InChIKey： CNUSUSDRUJDLFU-UHFFFAOYSA-N
- Inchi： 1S/C7H3F3N2/c8-7(9,10)5-1-2-12-6(3-5)4-11/h1-3H
- SMILES： N#CC1C=C(C(F)(F)F)C=CN=1

Computed Properties

Exact Mass: 172.02500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Heavy Atom Count: 12
Complexity: 202
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 36.7

Experimental Properties

LogP: 1.97208
PSA: 36.68000

4-(trifluoromethyl)pyridine-2-carbonitrile Security Information

HazardClass：IRRITANT

4-(trifluoromethyl)pyridine-2-carbonitrile Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(trifluoromethyl)pyridine-2-carbonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00621X-100mg	4-Trifluoromethyl-pyridine-2-carbonitrile	936841-69-9	98%	100mg	$12.00	2024-04-20
A2B Chem LLC	AC81797-100mg	2-Cyano-4-(trifluoromethyl)pyridine	936841-69-9	98%	100mg	$11.00	2024-07-18
Aaron	AR0062A9-100mg	4-Trifluoromethyl-pyridine-2-carbonitrile	936841-69-9	98%	100mg	$8.00	2024-07-18
abcr	AB232218-1 g	2-Cyano-4-(trifluoromethyl)pyridine	936841-69-9		1g	€280.40	2022-09-01
Apollo Scientific	PC7722-250mg	4-(Trifluoromethyl)pyridine-2-carbonitrile	936841-69-9		250mg	£22.00	2024-05-25
Chemenu	CM128425-1g	4-(trifluoromethyl)picolinonitrile	936841-69-9	98%	1g	$205	2021-08-05
Crysdot LLC	CD11009405-1g	4-(Trifluoromethyl)picolinonitrile	936841-69-9	98%	1g	$153	2024-07-19
Enamine	EN300-6477655-0.05g	4-(trifluoromethyl)pyridine-2-carbonitrile	936841-69-9	95%	0.05g	$22.0
eNovation Chemicals LLC	D552865-1g	4-(TrifluoroMethyl)picolinonitrile	936841-69-9	97%	1g	$420	2022-10-11
Key Organics Ltd	AD-2052-1MG	4-(trifluoromethyl)-2-pyridinecarbonitrile	936841-69-9	>95%	1mg	£37.00	2023-09-08

4-(trifluoromethyl)pyridine-2-carbonitrile Synthesis

Synthetic Circuit 1

3796-24-5

7677-24-9

936841-69-9

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Chloroform ; rt; 1 h, rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ; 17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: C-H Cyanation of 6-Ring N-Containing Heteroaromatics

Elbert, Bryony L.; Farley, Alistair J. M.; Gorman, Timothy W.; Johnson, Tarn C.; Genicot, Christophe; et al, Chemistry - A European Journal, 2017, 23(59), 14733-14737

4-(trifluoromethyl)pyridine-2-carbonitrile Raw materials

4-(trifluoromethyl)pyridine-2-carbonitrile Preparation Products

4-(trifluoromethyl)pyridine-2-carbonitrile (936841-69-9)

4-(trifluoromethyl)pyridine-2-carbonitrile Related Literature

1. Controllable TiO2 coating on the nickel-rich layered cathode through TiCl4 hydrolysis via fluidized bed chemical vapor deposition

Hebang Shi,Bo Wang,Na Li,Liqiang Zhang RSC Adv., 2019,9, 17941-17949
2. A stronger acceptor decreases the rates of charge transfer: ultrafast dynamics and on/off switching of charge separation in organometallic donor–bridge–acceptor systems†

Alexander J. Auty,Paul A. Scattergood,Theo Keane,Tao Cheng,Guanzhi Wu,Heather Carson,James Shipp,Andrew Sadler,Thomas Roseveare,Igor V. Sazanovich,Anthony J. H. M. Meijer,Dimitri Chekulaev,Paul I. P. Elliot,Mike Towrie,Julia A. Weinstein Chem. Sci., 2023,14, 11417-11428
3. TCD, a triterpenoid isolated from wild bitter gourd, reduces synaptosomal release of glutamate and protects against kainic acid-induced neuronal death

Chi Feng Hung,Hsiao Ching Yang,Jing Ru Weng Food Funct., 2020,11, 9858-9867
4. Discovery of a novel small molecular peptide that disrupts helix 34 of bacterial ribosomal RNA†

Keshav GC,Davidnhan To,Kumudie Jayalath,Sanjaya Abeysirigunawardena RSC Adv., 2019,9, 40268-40276
5. Curly arrows meet electron density transfers in chemical reaction mechanisms: from electron localization function (ELF) analysis to valence-shell electron-pair repulsion (VSEPR) inspired interpretation

Juan Andrés,Sławomir Berski,Bernard Silvi Chem. Commun., 2016,52, 8183-8195
6. Towards continuous processes for the synthesis of precursors of amorphous Si/B/N/C ceramics†‡

Markus Weinmann,Matthias Kroschel,Thomas Jäschke,Jürgen Nuss,Martin Jansen,Grigorios Kolios,Aristides Morillo,Carlos Tellaeche,Ulrich Nieken J. Mater. Chem., 2008,18, 1810-1818
7. Green sensors for voltammetric determination of lindane in water samples using bare and nylon 6,6 modified pencil electrodes

Anal. Methods, 2019,11, 4899-4909
8. Rapid imaging, detection, and quantification of Nosema ceranae spores in honey bees using mobile phone-based fluorescence microscopy†

Jonathan W. Snow,Doruk Kerim Karinca,Kyle Liang,Derek Tseng Lab Chip, 2019,19, 789-797
9. Peptide mass fingerprinting using isotopically encoded photo-crosslinking amino acids†

Bryan J. Wilkins,Kelly A. Daggett,T. Ashton Cropp Mol. BioSyst., 2008,4, 934-936
10. Inside front cover

Phys. Chem. Chem. Phys., 2019,21, 15902-15902

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

936841-69-9 (4-(trifluoromethyl)pyridine-2-carbonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:936841-69-9)4-(trifluoromethyl)pyridine-2-carbonitrile

Purity:99%

Quantity:5g

Price($):274.0

atkchemica

(CAS:936841-69-9)4-(trifluoromethyl)pyridine-2-carbonitrile

Purity:95%+

Quantity:1g/5g/10g/100g

Price($):discuss personally